Cas no 1261765-23-4 (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol)

• Product Name: 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol
• CAS No: 1261765-23-4
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• CID: 4991908
• Update Time: 2025-06-07

6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol

• Inchi： 1S/C14H10F4O2/c15-12-3-1-2-10(8-19)13(12)9-4-6-11(7-5-9)20-14(16,17)18/h1-7,19H,8H2
• InChI Key： DOOLBNKCZOGJCN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5

Additional information on 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol

6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261765-23-4): An Overview of a Promising Compound in Medicinal Chemistry

6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261765-23-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorine and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.

The molecular structure of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol consists of a biphenyl core with a fluorine atom at the 6-position and a trifluoromethoxy group at the 4'-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which can influence its pharmacological behavior. For instance, the fluorine substitution can enhance metabolic stability and improve binding affinity to target proteins, while the trifluoromethoxy group can modulate lipophilicity and solubility.

Recent studies have explored the potential of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, making it a promising lead for developing drugs to treat conditions such as depression, anxiety, and neurodegenerative diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol exhibits potent activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters like serotonin and dopamine.

In addition to its potential in neurology, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol has also shown promise in oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. A notable study published in the Cancer Research journal reported that 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that the compound may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. For instance, studies have demonstrated that 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

To further understand the mechanisms of action of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol, researchers have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. For example, crystallographic analysis has revealed that the fluorine and trifluoromethoxy groups play critical roles in forming hydrogen bonds and hydrophobic interactions with key residues in the binding pocket of MAO.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. However, more extensive studies are needed to fully assess the therapeutic potential of this compound across different patient populations.

In conclusion, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261765-23-4) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound in various therapeutic areas, highlighting its potential to address unmet medical needs and improve patient outcomes.